Cas no 1149-56-0 (1-[(e)-2-phenylvinyl]-4-(trifluoromethyl)benzene)
1149-56-0 structure
Product Name:1-[(e)-2-phenylvinyl]-4-(trifluoromethyl)benzene
CAS No:1149-56-0
MF:C15H11F3
MW:248.243054628372
CID:1205090
PubChem ID:11806997
Update Time:2025-04-20
1-[(e)-2-phenylvinyl]-4-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-[(E)-2-Phenylvinyl]-4-(trifluoromethyl)benzene
- LogP
- 1-(2-PHENYLVINYL)-4-(TRIFLUOROMETHYL)BENZENE
- 1-[(E)-2-phenylethenyl]-4-(trifluoromethyl)benzene
- 1149-56-0
- SCHEMBL521925
- 4-trifluoromethylstilbene
- PTMWTBRUBHYQBO-VOTSOKGWSA-N
- 1-[(e)-2-phenylvinyl]-4-(trifluoromethyl)benzene
-
- Inchi: 1S/C15H11F3/c16-15(17,18)14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-11H/b7-6+
- InChI Key: PTMWTBRUBHYQBO-VOTSOKGWSA-N
- SMILES: FC(C1C=CC(/C=C/C2C=CC=CC=2)=CC=1)(F)F
Computed Properties
- Exact Mass: 248.08133
- Monoisotopic Mass: 248.08128484g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1-[(e)-2-phenylvinyl]-4-(trifluoromethyl)benzene Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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